1-[2-(Acetyloxy)ethyl]-1,2-dimethylpiperidin-1-ium

• CAS No.: 61576-57-6
• Molecular Formula: C11H22NO2+
• Molecular Weight: 200.30 g/mol
• IUPAC Name: 2-(1,2-dimethylpiperidin-1-ium-1-yl)ethyl acetate
• InChI: InChI=1S/C11H22NO2/c1-10-6-4-5-7-12(10,3)8-9-14-11(2)13/h10H,4-9H2,1-3H3/q+1
• InChI Key: XFBSKIRUKYFBEB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC[N+]1(C)CCOC(=O)C

Description

1-[2-(Acetyloxy)ethyl]-1,2-dimethylpiperidin-1-ium is a chemical compound with a unique structure that includes a piperidine ring substituted with an acetyloxyethyl group

Preparation Methods

The synthesis of 1-[2-(Acetyloxy)ethyl]-1,2-dimethylpiperidin-1-ium typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as piperidine derivatives and acetyloxyethyl precursors.

Reaction Conditions: The reaction conditions often involve the use of catalysts, solvents, and specific temperatures to facilitate the formation of the desired product.

Industrial Production: Industrial production methods may include large-scale reactions in reactors with controlled environments to ensure high yield and purity of the compound.

Chemical Reactions Analysis

1-[2-(Acetyloxy)ethyl]-1,2-dimethylpiperidin-1-ium undergoes various chemical reactions, including:

Oxidation: This compound can undergo oxidation reactions, often using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur with nucleophiles or electrophiles, depending on the reaction conditions.

Common Reagents and Conditions: Common reagents include acids, bases, and solvents like ethanol or dichloromethane. Reaction conditions may vary based on the desired product.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[2-(Acetyloxy)ethyl]-1,2-dimethylpiperidin-1-ium has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-[2-(Acetyloxy)ethyl]-1,2-dimethylpiperidin-1-ium involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to various biological effects.

Pathways Involved: The pathways involved can include signal transduction, metabolic processes, and cellular responses.

Comparison with Similar Compounds

1-[2-(Acetyloxy)ethyl]-1,2-dimethylpiperidin-1-ium can be compared with similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as S-[1-[2-(Acetyloxy)ethyl]butyl] ethanethioate and 2-(Acetyloxy)-1-(hydroxymethyl)ethyl acetate share structural similarities.

Uniqueness: The presence of the piperidine ring and specific substituents in this compound gives it unique chemical and biological properties.

This detailed overview provides a comprehensive understanding of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds